2,5-dimethoxy-N-(1-methyl-3-phenylpropyl)benzenesulfonamide

• IUPAC Name: 2,5-dimethoxy-N-(4-phenylbutan-2-yl)benzenesulfonamide
• InChI: InChI=1S/C18H23NO4S/c1-14(9-10-15-7-5-4-6-8-15)19-24(20,21)18-13-16(22-2)11-12-17(18)23-3/h4-8,11-14,19H,9-10H2,1-3H3
• InChI Key: VSEWYMYBTLWBNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)NS(=O)(=O)C2=C(C=CC(=C2)OC)OC
• Molecular Formula: C18H23NO4S
• Molecular Weight: 349.4 g/mol
• Solubility: 26.4 [ug/mL] (The mean of the results at pH 7.4)

Description

2,5-dimethoxy-N-(1-methyl-3-phenylpropyl)benzenesulfonamide, also known as MDBP, is a synthetic compound that belongs to the class of phenethylamines. It was first synthesized in the 1990s and has been studied for its potential use in scientific research.

Mechanism of Action

2,5-dimethoxy-N-(1-methyl-3-phenylpropyl)benzenesulfonamide acts as a partial agonist at the serotonin 5-HT2A receptor, which means it activates the receptor to a lesser extent than a full agonist. This activation leads to an increase in serotonin signaling in the brain, which can have a variety of effects on mood, perception, and cognition.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which can lead to changes in mood and perception. This compound has also been shown to increase heart rate and blood pressure, as well as cause pupil dilation.

Advantages and Limitations for Lab Experiments

2,5-dimethoxy-N-(1-methyl-3-phenylpropyl)benzenesulfonamide has several advantages for use in lab experiments. It is a highly selective agonist for the serotonin 5-HT2A receptor, which means it can be used to study the specific effects of this receptor activation. This compound is also relatively stable and easy to synthesize, which makes it a useful tool for researchers.
However, there are also limitations to the use of this compound in lab experiments. It has a relatively short half-life, which means its effects are short-lived. This compound can also be difficult to administer in a precise and controlled manner, which can make it challenging to study its effects.

Future Directions

There are several potential future directions for research on 2,5-dimethoxy-N-(1-methyl-3-phenylpropyl)benzenesulfonamide. One area of interest is the potential therapeutic use of this compound in the treatment of psychiatric disorders such as depression and anxiety. This compound has been shown to have antidepressant and anxiolytic effects in animal models, and further research could explore its potential as a treatment for these disorders.
Another area of interest is the use of this compound as a tool to study the serotonin 5-HT2A receptor and its role in various physiological and pathological processes. This compound could be used to study the effects of 5-HT2A receptor activation in various brain regions and in different cell types, which could provide valuable insights into the mechanisms underlying these processes.
In conclusion, this compound is a synthetic compound that has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has a high affinity for the serotonin 5-HT2A receptor and has been shown to have a variety of biochemical and physiological effects. This compound has several advantages for use in lab experiments, but also has limitations. There are several potential future directions for research on this compound, including its potential therapeutic use and its use as a tool to study the serotonin 5-HT2A receptor.

Synthesis Methods

2,5-dimethoxy-N-(1-methyl-3-phenylpropyl)benzenesulfonamide can be synthesized using a multi-step process that involves the reaction of 2,5-dimethoxybenzaldehyde with 1-methyl-3-phenylpropylamine to form the intermediate 2,5-dimethoxy-N-(1-methyl-3-phenylpropyl)benzaldehyde. This intermediate is then reacted with a sulfonamide reagent to form this compound.

Scientific Research Applications

2,5-dimethoxy-N-(1-methyl-3-phenylpropyl)benzenesulfonamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. This compound has also been shown to have an affinity for other serotonin receptors, as well as dopamine receptors.